Cas no 905966-40-7 (Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester)
905966-40-7 structure
Product Name:Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester
CAS No:905966-40-7
MF:C13H17BO4
MW:248.082684278488
CID:1952603
PubChem ID:24939088
Update Time:2025-04-21
Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester
- Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate
- SCHEMBL2273662
- 905966-40-7
- starbld0010795
- F74539
- BS-47173
-
- Inchi： 1S/C13H17BO4/c1-13(2)8-17-14(18-9-13)11-6-4-10(5-7-11)12(15)16-3/h4-7H,8-9H2,1-3H3
- InChI Key： LOMGOLHZGKZTRH-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C(=O)OC)=CC=2)OCC(C)(C)C1
Computed Properties
- Exact Mass: 248.1219892g/mol
- Monoisotopic Mass: 248.1219892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8Ų
Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B886851-5g |
Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester |
905966-40-7 | 98% | 5g |
979.20 | 2021-05-17 | |
| Aaron | AR01XDMI-100mg |
Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate |
905966-40-7 | 98% | 100mg |
$10.00 | 2024-07-18 | |
| Aaron | AR01XDMI-250mg |
Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate |
905966-40-7 | 98% | 250mg |
$14.00 | 2025-02-12 | |
| Aaron | AR01XDMI-1g |
Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate |
905966-40-7 | 98% | 1g |
$35.00 | 2025-02-12 | |
| Aaron | AR01XDMI-5g |
Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate |
905966-40-7 | 98% | 5g |
$115.00 | 2025-02-12 | |
| Aaron | AR01XDMI-25g |
Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate |
905966-40-7 | 98% | 25g |
$459.00 | 2025-02-12 | |
| 1PlusChem | 1P01XDE6-100mg |
Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate |
905966-40-7 | 98% | 100mg |
$8.00 | 2024-04-20 | |
| 1PlusChem | 1P01XDE6-250mg |
Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate |
905966-40-7 | 98% | 250mg |
$11.00 | 2024-04-20 | |
| 1PlusChem | 1P01XDE6-1g |
Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate |
905966-40-7 | 98% | 1g |
$27.00 | 2024-04-20 | |
| 1PlusChem | 1P01XDE6-5g |
Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate |
905966-40-7 | 98% | 5g |
$87.00 | 2024-04-20 |
Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester Related Literature
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
905966-40-7 (Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester) Related Products
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